Cas no 1546150-28-0 (5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid)

• Product Name: 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid
• CAS No: 1546150-28-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4605207
• Update Time: 2025-11-06

5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, 5-methyl-
• 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-5-2-6(8(12)13)11-7(5)3-9-4-10-11/h2-4H,1H3,(H,12,13)
• InChI Key： JGBABFOQZGMHRY-UHFFFAOYSA-N
• SMILES： N12C(C(O)=O)=CC(C)=C1C=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid

Recent Advances in the Study of 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid (CAS: 1546150-28-0)

The compound 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid (CAS: 1546150-28-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. Recent studies have focused on elucidating its chemical properties, biological activities, and potential mechanisms of action.

One of the most promising aspects of 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid is its versatility as a building block for the design of small-molecule inhibitors. Researchers have successfully incorporated this moiety into several lead compounds, demonstrating its ability to modulate specific protein-protein interactions and enzymatic activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of potent kinase inhibitors, which showed remarkable efficacy in preclinical models of solid tumors.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the scalability and efficiency of producing 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid. A team of chemists reported a novel catalytic system that significantly reduces the number of synthetic steps while maintaining high yields and purity. This breakthrough is expected to facilitate further research and accelerate the translation of findings into clinical applications.

Furthermore, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and structural features that contribute to its selectivity and potency. These findings are instrumental in guiding the rational design of next-generation derivatives with enhanced pharmacological profiles.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid-based compounds. Issues such as solubility, metabolic stability, and bioavailability are currently under investigation, with several research groups exploring formulation strategies and structural modifications to address these limitations.

In conclusion, 5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid (CAS: 1546150-28-0) represents a promising scaffold in medicinal chemistry, with ongoing research uncovering its broad therapeutic potential. Continued interdisciplinary efforts in chemistry, biology, and computational modeling will be essential to fully realize its applications in drug development.